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Compound of Interest

Compound Name: 4-Methoxybenzenesulfinamide
CAS No.: 61511-68-0
Cat. No.: B8821874
Get Quote
. J

Executive Summary
4-Methoxybenzenesulfinamide (
-MeO-C

H

-S(O)NH

) is a reactive organosulfur intermediate distinct from its oxidized counterpart, 4-
methoxybenzenesulfonamide. While the sulfonamide is a stable pharmacophore common in
carbonic anhydrase inhibitors, the sulfinamide possesses a stereogenic sulfur center (in chiral
derivatives) and higher nucleophilic reactivity. It serves as a critical building block in the
synthesis of sulfinimines (

-sulfinyl imines), which are versatile electrophiles for the asymmetric synthesis of amines.

This guide details the physicochemical profile, validated synthesis protocols, and reactivity
landscape of 4-methoxybenzenesulfinamide, distinguishing it from the sulfonamide to
prevent common experimental errors.
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Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]1[6][7][8][9]

Structural Analysis

The molecule features a sulfinyl group (

) bridging a para-methoxy phenyl ring and a primary amine. Unlike the planar sulfonamide, the

sulfinamide group adopts a pyramidal geometry due to the lone pair on the sulfur atom.

Property Data Notes
IUPAC Name 4-Methoxybenzenesulfinamide
C Distinct from Sulfonamide (C
H H
Formula
NO NO
S S)
Molecular Weight 171.22 g/mol
Appearance White crystalline solid
_ _ Literature value (distinct from
Melting Point 129 - 131 °C )
sulfonamide MP: 111-115 °C)
N Soluble in DCM, EtOAc, THF; Polar aprotic solvents
Solubility i .
Insoluble in Hexane preferred for reactions
Characteristic broad singlet for
(m, 2H), 4.27 (br s, 2H), 3.86
) (s, 3H) at 4.27 ppm

Electronic Properties

The para-methoxy group (

-OMe) acts as a strong electron-donating group (EDG) via resonance, increasing electron
density at the sulfur atom. This makes the sulfur center more nucleophilic compared to
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unsubstituted benzenesulfinamide, enhancing its reactivity in condensation reactions with
aldehydes.

Synthesis Protocols

Route Selection: The Thionyl Chloride Activation
Method

Direct sulfinylation of anisole using thionyl chloride (

) catalyzed by Bismuth(lll) salts is the most efficient, atom-economical route. This avoids the
use of unstable thiols or harsh Grignard reagents.

Reaction Scheme:
 Sulfinylation: Anisole +

-Methoxybenzenesulfinyl chloride

e Amination:

-Methoxybenzenesulfinyl chloride +

4-Methoxybenzenesulfinamide

Experimental Protocol (Step-by-Step)

Note: All steps must be performed under an inert atmosphere (Nitrogen/Argon) due to the
moisture sensitivity of the sulfinyl chloride intermediate.

Step 1: Synthesis of 4-Methoxybenzenesulfinyl Chloride[1][2][3]
[4]

e Setup: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux
condenser.

e Reagents: Add Anisole (10 mmol, 1.0 equiv) and BiCl

(5 mol%, catalyst).

¢ Addition: Add Thionyl Chloride (
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, 12 mmol, 1.2 equiv) dropwise at room temperature.

e Reaction: Stir the mixture at room temperature for 1-2 hours. Monitor conversion by TLC
(Note: Sulfinyl chloride hydrolyzes on silica; observe the sulfinic acid spot).

o Workup: Remove excess

under reduced pressure (vacuum). The residue is the crude sulfinyl chloride, used
immediately in Step 2.

Step 2: Amination to Sulfinamide[5]

» Solvation: Dissolve the crude sulfinyl chloride in anhydrous Dichloromethane (DCM) (20 mL)
and cool to 0 °C in an ice bath.

e Amination: Slowly bubble Ammonia gas (

) through the solution for 15 minutes OR add a solution of Ammonium Hydroxide (28% NH
) dropwise if strictly anhydrous conditions are not required (yields may vary).

o Precipitation: The ammonium chloride (

) byproduct will precipitate.

o Purification:

[¢]

Filter off the solid residues.[1]

o

Wash the filtrate with water (2 x 10 mL) and brine (1 x 10 mL).

o

Dry over anhydrous

, filter, and concentrate in vacuo.

[¢]

Recrystallization: Purify the crude white solid by recrystallization from EtOAc/n-Hexane
(1:2) to obtain pure 4-methoxybenzenesulfinamide.

Reactivity & Applications
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Formation of -Sulfinyl Imines (Sulfinimines)

The primary application of 4-methoxybenzenesulfinamide is the condensation with aldehydes
to form sulfinimines. These are stable intermediates that undergo diastereoselective addition of
organometallics (Grignard/Lithium reagents) to yield chiral amines (if a chiral sulfinamide is
used) or protected amines.

Protocol:

e Reagents: Sulfinamide (1.0 equiv), Aldehyde (1.1 equiv), Ti(OEt)
(2.0 equiv, water scavenger/Lewis acid).

» Conditions: Reflux in THF for 4-6 hours.

e Mechanism: The

activates the carbonyl oxygen and sequesters the water produced, driving the equilibrium
forward.

Oxidation to Sulfonamide

The sulfinamide is readily oxidized to 4-methoxybenzenesulfonamide using oxidants like
-CPBA or

. This reaction is often a side reaction if the sulfinamide is stored improperly.

Hydrolysis

In acidic aqueous media, the sulfinamide hydrolyzes to 4-methoxybenzenesulfinic acid, which

Is unstable and disproportionates.

Visualized Workflows
Synthesis & Reactivity Pathway

The following diagram illustrates the synthesis from anisole and the bifurcation of reactivity

towards sulfinimines or sulfonamides.
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Caption: Synthesis of 4-methoxybenzenesulfinamide from anisole and its divergent reactivity
pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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